Cas no 1235618-66-2 (3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea)

• Product Name: 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea
• CAS No: 1235618-66-2
• MF: C₁₆H₂₃N₃O₃S
• MW: 337.437122583389
• CID: 6492643
• PubChem ID: 49692360
• Update Time: 2025-05-19

3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea
• 3-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-1-phenylurea
• AKOS024492546
• VU0631718-1
• 1-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3-phenylurea
• 1-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-phenylurea
• F5033-7068
• 1235618-66-2

• Inchi： 1S/C16H23N3O3S/c20-16(18-14-4-2-1-3-5-14)17-12-13-8-10-19(11-9-13)23(21,22)15-6-7-15/h1-5,13,15H,6-12H2,(H2,17,18,20)
• InChI Key： RQQMSCGWBUJSJU-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCC(CNC(NC2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 337.14601278g/mol
• Monoisotopic Mass: 337.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea

Introduction to 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea (CAS No: 1235618-66-2)

3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea (CAS No: 1235618-66-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of urea derivatives, characterized by its unique structural framework, which includes a cyclopropanesulfonyl moiety linked to a piperidine ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The nomenclature of this compound precisely reflects its molecular architecture. The term "1-(cyclopropanesulfonyl)piperidin-4-ylmethyl" indicates the substitution of the piperidine ring at the 4-position with a methyl group that is further functionalized with a cyclopropanesulfonyl group. The suffix "-1-phenylurea" signifies the presence of a phenyl group attached to the urea moiety. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) standards, ensuring clarity and consistency in scientific communication.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that incorporate bioisosteric replacements to enhance pharmacological properties. The cyclopropanesulfonyl group in this compound serves as an effective bioisostere for carboxylic acid or ester functionalities, which are common in many bioactive molecules. This substitution can lead to improved metabolic stability, altered binding affinities, and enhanced solubility profiles—key factors in optimizing drug candidates for clinical use.

One of the most compelling aspects of 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea is its potential application in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Preliminary studies have suggested that compounds with similar structural motifs may interact with specific enzymes or receptors involved in these pathways. For instance, the urea derivative portion of the molecule can serve as a hinge-binding motif, facilitating interactions with target proteins. Meanwhile, the phenyl group can contribute to hydrophobic interactions, enhancing binding affinity.

The cyclopropanesulfonyl moiety is particularly noteworthy due to its ability to engage in multiple non-covalent interactions with biological targets. This versatility makes it an attractive feature for designing molecules with enhanced pharmacological activity. In addition, the rigid nature of the cyclopropane ring can help stabilize the conformation of the molecule upon binding to a target protein, potentially leading to improved drug-like properties such as increased residence time at the binding site.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea with high precision. Molecular docking studies have shown that this compound can effectively bind to various therapeutic targets, including enzymes implicated in metabolic disorders and receptors involved in neurotransmitter signaling. These computational findings provide a strong foundation for designing experimental studies aimed at validating these interactions.

In vitro pharmacological assays have begun to elucidate the biological activity of this compound. Initial results indicate that it exhibits inhibitory effects on certain enzymes known to be involved in inflammatory processes. The potency and selectivity observed in these assays are promising indicators of its potential as a lead compound for further development. Furthermore, its structural features suggest that it may exhibit favorable pharmacokinetic properties, including good oral bioavailability and reasonable metabolic stability.

The synthesis of 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea presents both challenges and opportunities for synthetic chemists. The introduction of the cyclopropanesulfonyl group requires careful consideration to ensure regioselectivity and functional group compatibility. However, modern synthetic methodologies have made significant strides in facilitating such transformations, allowing for more efficient and scalable production processes.

The integration of this compound into drug development pipelines will likely involve collaboration between chemists, biologists, and pharmacologists. By leveraging interdisciplinary approaches, researchers can optimize its chemical properties while validating its biological relevance through preclinical studies. The ultimate goal is to identify novel therapeutic agents that address unmet medical needs by targeting specific disease mechanisms.

The broader implications of this research extend beyond individual compounds like 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea. They reflect ongoing efforts within the pharmaceutical industry to develop innovative molecular scaffolds that can serve as starting points for next-generation therapeutics. As our understanding of biological systems continues to evolve, compounds such as this one will play an increasingly important role in shaping future treatment strategies.

In conclusion,3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-phenylurea (CAS No: 1235618-66-2) represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features offer potential advantages in terms of pharmacological activity and physicochemical properties, making it an exciting prospect for researchers seeking novel therapeutic solutions. As computational tools and synthetic methodologies continue to advance, compounds like this one will undoubtedly contribute significantly to our understanding of disease mechanisms and the development of effective treatments.